Cas no 1184662-60-9 (4-(4-nitrophenyl)-6-(3,4,5-trimethoxyphenyl)pyrimidin-2-amine)

4-(4-Nitrophenyl)-6-(3,4,5-trimethoxyphenyl)pyrimidin-2-amine is a pyrimidine derivative with a nitrophenyl and trimethoxyphenyl substitution pattern, offering potential utility in medicinal chemistry and drug discovery. Its structural features, including the electron-withdrawing nitro group and electron-donating methoxy groups, may influence its binding affinity and selectivity in biological systems. The compound serves as a valuable intermediate for synthesizing more complex molecules, particularly in the development of kinase inhibitors or other targeted therapeutics. Its well-defined aromatic and heterocyclic framework allows for further functionalization, making it a versatile building block for pharmaceutical research. The compound's purity and stability under standard conditions ensure reliable performance in experimental applications.
4-(4-nitrophenyl)-6-(3,4,5-trimethoxyphenyl)pyrimidin-2-amine structure
1184662-60-9 structure
Product Name:4-(4-nitrophenyl)-6-(3,4,5-trimethoxyphenyl)pyrimidin-2-amine
CAS No:1184662-60-9
MF:C19H18N4O5
MW:382.370024204254
MDL:MFCD21335429
CID:5177034
Update Time:2026-03-05

4-(4-nitrophenyl)-6-(3,4,5-trimethoxyphenyl)pyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

    • 4-(4-Nitrophenyl)-6-(3,4,5-trimethoxyphenyl)pyrimidin-2-amine
    • 2-amino-4-(4-nitrophenyl)-6-(3,4,5-trimethoxyphenyl)pyrimidine
    • 2-Pyrimidinamine, 4-(4-nitrophenyl)-6-(3,4,5-trimethoxyphenyl)-
    • 4-(4-nitrophenyl)-6-(3,4,5-trimethoxyphenyl)pyrimidin-2-amine
    • MDL: MFCD21335429
    • Inchi: 1S/C19H18N4O5/c1-26-16-8-12(9-17(27-2)18(16)28-3)15-10-14(21-19(20)22-15)11-4-6-13(7-5-11)23(24)25/h4-10H,1-3H3,(H2,20,21,22)
    • InChI Key: LIYDTPYYULLNDR-UHFFFAOYSA-N
    • SMILES: O(C)C1C(=C(C=C(C=1)C1C=C(C2C=CC(=CC=2)[N+](=O)[O-])N=C(N)N=1)OC)OC

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 5
  • Complexity: 497
  • XLogP3: 2.9
  • Topological Polar Surface Area: 125

4-(4-nitrophenyl)-6-(3,4,5-trimethoxyphenyl)pyrimidin-2-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB422354-1 g
4-(4-Nitrophenyl)-6-(3,4,5-trimethoxyphenyl)pyrimidin-2-amine
1184662-60-9
1 g
€467.00 2023-07-18
abcr
AB422354-5 g
4-(4-Nitrophenyl)-6-(3,4,5-trimethoxyphenyl)pyrimidin-2-amine
1184662-60-9
5 g
€722.60 2023-07-18
abcr
AB422354-10 g
4-(4-Nitrophenyl)-6-(3,4,5-trimethoxyphenyl)pyrimidin-2-amine
1184662-60-9
10 g
€935.60 2023-07-18
abcr
AB422354-25 g
4-(4-Nitrophenyl)-6-(3,4,5-trimethoxyphenyl)pyrimidin-2-amine
1184662-60-9
25 g
€1,361.60 2023-07-18
abcr
AB422354-1g
4-(4-Nitrophenyl)-6-(3,4,5-trimethoxyphenyl)pyrimidin-2-amine; .
1184662-60-9
1g
€467.00 2025-04-22
abcr
AB422354-5g
4-(4-Nitrophenyl)-6-(3,4,5-trimethoxyphenyl)pyrimidin-2-amine; .
1184662-60-9
5g
€722.60 2025-04-22
abcr
AB422354-10g
4-(4-Nitrophenyl)-6-(3,4,5-trimethoxyphenyl)pyrimidin-2-amine; .
1184662-60-9
10g
€935.60 2025-04-22
abcr
AB422354-25g
4-(4-Nitrophenyl)-6-(3,4,5-trimethoxyphenyl)pyrimidin-2-amine; .
1184662-60-9
25g
€1361.60 2025-04-22

Additional information on 4-(4-nitrophenyl)-6-(3,4,5-trimethoxyphenyl)pyrimidin-2-amine

Research Briefing on 4-(4-nitrophenyl)-6-(3,4,5-trimethoxyphenyl)pyrimidin-2-amine (CAS: 1184662-60-9)

4-(4-nitrophenyl)-6-(3,4,5-trimethoxyphenyl)pyrimidin-2-amine (CAS: 1184662-60-9) is a pyrimidine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have explored its role as a kinase inhibitor, particularly in the context of cancer therapy. This briefing synthesizes the latest research findings on this compound, focusing on its molecular mechanisms, biological activity, and potential clinical applications.

The compound's structure features a pyrimidine core substituted with a 4-nitrophenyl group at the 4-position and a 3,4,5-trimethoxyphenyl group at the 6-position, along with an amine at the 2-position. This unique arrangement confers specific binding affinities to various kinase targets, making it a promising candidate for drug development. Recent in vitro and in vivo studies have demonstrated its efficacy in inhibiting key signaling pathways involved in cell proliferation and survival.

One of the most notable findings is the compound's ability to selectively inhibit the activity of certain protein kinases, such as Aurora kinases and Polo-like kinases (PLKs), which are critical regulators of the cell cycle. Dysregulation of these kinases is often associated with tumorigenesis, and their inhibition has been a focal point in anticancer drug discovery. Preclinical studies have shown that 4-(4-nitrophenyl)-6-(3,4,5-trimethoxyphenyl)pyrimidin-2-amine effectively induces cell cycle arrest and apoptosis in various cancer cell lines, including those resistant to conventional therapies.

Further investigations have elucidated the compound's mechanism of action at the molecular level. Structural analyses reveal that it binds to the ATP-binding pocket of target kinases, disrupting their catalytic activity. This binding is facilitated by the compound's nitro and trimethoxy groups, which form critical hydrogen bonds and hydrophobic interactions with residues in the kinase domain. Such insights have guided the optimization of derivatives to enhance potency and selectivity.

In addition to its anticancer potential, recent research has explored the compound's applications in other therapeutic areas. For instance, studies have investigated its anti-inflammatory and immunomodulatory effects, suggesting a broader pharmacological profile. However, challenges remain in terms of pharmacokinetics and toxicity, which are currently being addressed through medicinal chemistry approaches and formulation strategies.

In conclusion, 4-(4-nitrophenyl)-6-(3,4,5-trimethoxyphenyl)pyrimidin-2-amine represents a versatile scaffold for the development of novel kinase inhibitors. Its promising biological activity and mechanistic insights underscore its potential as a lead compound in drug discovery. Future research should focus on advancing its clinical translation, optimizing its therapeutic window, and exploring combination therapies to maximize efficacy.

Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd